Cas no 105104-87-8 (Quinoline,4-ethoxy-6-methyl-, 1-oxide)

• Product Name: Quinoline,4-ethoxy-6-methyl-, 1-oxide
• CAS No: 105104-87-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 126593
• PubChem ID: 71434564
• Update Time: 2025-04-18

Quinoline,4-ethoxy-6-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-ethoxy-6-methyl-, 1-oxide
• Quinoline, 4-ethoxy-6-methyl-, 1-oxide (6CI)
• 4-Ethoxy-6-methylquinoline 1-oxide
• 105104-87-8
• 4-ethoxy-6-methyl-1-oxidoquinolin-1-ium

• Inchi： 1S/C12H13NO2/c1-3-15-12-6-7-13(14)11-5-4-9(2)8-10(11)12/h4-8H,3H2,1-2H3
• InChI Key： BFEOILSLJMHFLD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C[N+](=C2C=CC(C)=CC2=1)[O-]

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.7Ų